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Compound of Interest

Compound Name: Propyl anthranilate

CAS No.: 30954-98-4

Cat. No.: B1195654 Get Quote

Executive Summary
Propyl anthranilate (Propyl 2-aminobenzoate, CAS: 30954-98-4) is the n-propyl ester of

anthranilic acid.[1][2] While less ubiquitous than its methyl homolog (a standard grape

flavorant), the propyl ester possesses a distinct, heavier fruity-floral odor profile characterized

by neroli, orange, and powdery grape notes. This guide details the physicochemical properties

and two primary synthetic routes for propyl anthranilate: the atom-efficient nucleophilic ring-

opening of isatoic anhydride and the classic acid-catalyzed Fischer esterification.

Chemical Profile and Properties[3][4][5][6][7][8][9]
[10][11][12][13]
The following data summarizes the core physicochemical characteristics of propyl
anthranilate. Researchers should note the higher boiling point and lipophilicity compared to

methyl anthranilate, affecting purification parameters.
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Property Value Notes

IUPAC Name Propyl 2-aminobenzoate

CAS Number 30954-98-4

Molecular Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol

Boiling Point ~282–284 °C (est) @ 760 mmHg

Refractive Index 1.576 @ 25 °C

Density ~1.12–1.14 g/cm³ (est)
Slightly less dense than methyl

ester (1.168)

Flash Point ~137 °C

Solubility
Soluble in ethanol, oils;

Insoluble in water
LogP ~3.1

Odor Profile Fruity, Grape, Neroli, Powdery
Less sharp/volatile than methyl

ester

Synthesis Strategy A: Isatoic Anhydride Ring
Opening
Status:Preferred Method (High Purity, CO₂ byproduct only)

The reaction of isatoic anhydride with n-propanol is the superior synthetic route for high-purity

applications. Unlike Fischer esterification, this pathway is irreversible and generates carbon

dioxide as the only byproduct, simplifying workup and eliminating the need for water removal

(Dean-Stark).

Reaction Mechanism
The mechanism involves the nucleophilic attack of the alcohol hydroxyl group on the anhydride

carbonyl, followed by decarboxylation.
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Figure 1: Nucleophilic ring-opening of isatoic anhydride by n-propanol.

Experimental Protocol
Reagents:

Isatoic Anhydride (1.0 eq)[3]

n-Propanol (1.5 - 2.0 eq, excess serves as solvent)

Catalyst: NaOH (0.05 eq) or DMAP (0.01 eq)

Procedure:

Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

Charging: Charge the flask with isatoic anhydride (e.g., 16.3 g, 100 mmol) and n-propanol

(15 mL, ~200 mmol).

Catalysis: Add the catalyst (e.g., 0.2 g NaOH pellets).

Reaction: Heat the mixture to reflux (~97 °C). Evolution of CO₂ gas will be observed

immediately.

Completion: Maintain reflux until gas evolution ceases and the solid isatoic anhydride

completely dissolves (typically 1–3 hours). Monitor by TLC (hexane:ethyl acetate 4:1) for the

disappearance of the anhydride.
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Workup: Cool the mixture. Evaporate excess propanol under reduced pressure. Dissolve the

residue in ethyl acetate and wash with 5% NaHCO₃ (to remove trace acid) and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄ and concentrate. Distill the crude

oil under high vacuum to obtain the pure ester.

Synthesis Strategy B: Fischer Esterification
Status:Classic Method (Equilibrium Limited)

This method utilizes anthranilic acid and n-propanol with a strong acid catalyst. While reagents

are cheaper, the reaction is an equilibrium process requiring the removal of water to drive

conversion.

Process Workflow
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Figure 2: Workflow for acid-catalyzed Fischer esterification.

Experimental Protocol
Reagents:

Anthranilic Acid (1.0 eq)[3]

n-Propanol (5.0 eq)

Sulfuric Acid (conc., 0.1 eq) or p-Toluenesulfonic acid (pTsOH)
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Procedure:

Setup: Use a round-bottom flask fitted with a Dean-Stark trap and reflux condenser.

Charging: Dissolve anthranilic acid (e.g., 13.7 g, 100 mmol) in n-propanol (38 mL, 500

mmol).

Catalyst: Carefully add concentrated H₂SO₄ (0.5 mL) dropwise.

Reflux: Heat to vigorous reflux. The water/propanol azeotrope will collect in the trap.

Continue until no further water separates (approx. 4–6 hours).

Workup: Cool the reaction mixture. Pour into ice-cold water (100 mL).

Neutralization: Carefully neutralize with saturated NaHCO₃ solution until pH ~8. This

precipitates the crude ester or separates it as an oil.

Extraction: Extract with diethyl ether or ethyl acetate (3 x 50 mL).

Purification: Wash combined organics with brine, dry over MgSO₄, and concentrate. Purify

via vacuum distillation.[4]

Analytical Characterization
Verification of the synthesized product should be conducted using NMR and MS.

Nuclear Magnetic Resonance (¹H NMR)
Data is reported in ppm (δ) relative to TMS in CDCl₃.
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Moiety Shift (ppm) Multiplicity Integration Assignment

Aromatic 7.85 dd 1H
H-3 (Ortho to

Ester)

Aromatic 7.25 td 1H H-5

Aromatic 6.65 m 2H H-4, H-6

Amine 5.70 br s 2H -NH₂

Ester α 4.25 t 2H -O-CH₂-CH₂-

Ester β 1.78 sextet 2H -CH₂-CH₂-CH₃

Methyl 1.02 t 3H -CH₂-CH₃

Mass Spectrometry (GC-MS)
Molecular Ion (M+): m/z 179

Base Peak: m/z 119 (Anthraniloyl cation, [C₇H₆NO]⁺). This peak results from the loss of the

propanol alkoxy group (M - 60).

Other Fragments: m/z 92 (Aniline fragment), m/z 65.[5]

Safety and Regulatory
Hazards: Propyl anthranilate is an irritant. Avoid contact with skin and eyes. The synthesis

involves flammable solvents (propanol) and corrosive reagents (H₂SO₄, NaOH).

Regulatory: Unlike Methyl Anthranilate (FEMA 2682), Propyl Anthranilate does not have a

widely cited FEMA number in standard flavor databases, though it is used in fragrance

applications. It is listed on the TSCA inventory.

Storage: Store in a cool, dark place under inert atmosphere (nitrogen/argon) to prevent

oxidation (discoloration to brown).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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